Cas no 199725-33-2 (Pentanoic acid, 2-(2-formylphenoxy)-)

Pentanoic acid, 2-(2-formylphenoxy)- structure
199725-33-2 structure
Product Name:Pentanoic acid, 2-(2-formylphenoxy)-
CAS No:199725-33-2
MF:C12H14O4
MW:222.237164020538
CID:1390885
Update Time:2024-08-16

Pentanoic acid, 2-(2-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-(2-formylphenoxy)-
    • Inchi: 1S/C12H14O4/c1-2-5-11(12(14)15)16-10-7-4-3-6-9(10)8-13/h3-4,6-8,11H,2,5H2,1H3,(H,14,15)
    • InChI Key: QLXPWDOXKVMTFF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OC1=CC=CC=C1C=O)CCC

Computed Properties

  • Exact Mass: 222.08922

Experimental Properties

  • Density: 1.193±0.06 g/cm3(Predicted)
  • Boiling Point: 383.3±17.0 °C(Predicted)
  • PSA: 63.6
  • pka: 3.09±0.10(Predicted)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd